Cas no 1512443-31-0 (N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide)

• Product Name: N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide
• CAS No: 1512443-31-0
• MF: C₉H₁₁N₇O₄S
• MW: 313.293138742447
• CID: 4603184
• Update Time: 2025-05-30

N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide

• Inchi： 1S/C9H11N7O4S/c1-10-7-4-3-6(5-8(7)16(17)18)21(19,20)13-9-11-14-15(2)12-9/h3-5,10H,1-2H3,(H,12,13)
• InChI Key： LNSHYXPEQQLULH-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NN(C)N=N2)(=O)=O)=CC=C(NC)C([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide

Introduction to N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide (CAS No. 1512443-31-0)

N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1512443-31-0, represents a novel molecular scaffold with potential applications in the development of innovative therapeutic agents. The intricate structure of this molecule, featuring a combination of heterocyclic and aromatic moieties, positions it as a candidate for further exploration in drug discovery and molecular pharmacology.

The chemical composition of N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide encompasses a nitrobenzene core substituted with a sulfonamide group and a tetrazole ring. The presence of the tetrazole moiety is particularly noteworthy, as tetrazole derivatives are known for their diverse biological activities. Recent studies have highlighted the role of tetrazole-based compounds in modulating various biological pathways, including enzyme inhibition and receptor binding. The incorporation of a methylamino group further enhances the compound's potential pharmacological properties by introducing basicity and influencing its solubility profile.

In the realm of pharmaceutical research, the nitrobenzene group serves as a versatile functional handle that can be further modified to achieve specific biological effects. The nitro group can be reduced to an amine or converted into other functional derivatives, thereby expanding the chemical space available for drug design. This flexibility makes N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide a valuable building block for medicinal chemists seeking to develop novel therapeutics.

The sulfonamide group in this compound contributes to its hydrophilicity and can serve as a pharmacophore for interactions with biological targets. Sulfonamides are well-documented in medicinal chemistry due to their broad spectrum of biological activities and their role in numerous marketed drugs. The combination of these functional groups within the molecular framework of N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide suggests that it may exhibit multiple modes of action, making it an intriguing candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds like N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide for potential biological activity. These computational tools allow researchers to predict binding affinities and interactions with target proteins, thereby accelerating the drug discovery process. Preliminary virtual screening studies have indicated that this compound may interact with enzymes and receptors involved in inflammatory pathways and cancer signaling. Such findings underscore its potential as a lead compound for therapeutic intervention.

In vitro studies have begun to elucidate the mechanistic aspects of N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide's interaction with biological targets. Initial experiments have demonstrated its ability to modulate the activity of certain enzymes associated with metabolic disorders. The tetrazole ring appears to play a critical role in these interactions by serving as a hydrogen bond acceptor or participating in π-stacking interactions with aromatic residues in target proteins. These insights provide valuable guidance for structure optimization efforts aimed at enhancing potency and selectivity.

The synthesis of N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-4-(methylamino)-3-nitrobenzene-1-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the tetrazole moiety via nucleophilic substitution or cycloaddition reactions, followed by nitration and sulfonation to establish the desired functional groups. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing both cost and environmental impact.

The pharmacokinetic properties of N-(2-methyl-2H-1,2,3,4-tetrazol-5-yli) - 4 - (< strong >methylamin o strong >) - 3 - n i tro b en zene - 1 - s ul fon am ide are currently under investigation to assess its suitability for clinical development. Parameters such as solubility、bioavailability、metabolism，and excretion will be critical determinants in evaluating its potential as a drug candidate。 Preliminary data suggest that modifications to the molecular structure may significantly influence these properties， highlighting the importance of structure-function relationships in drug design。

The safety profile of this compound is another critical consideration during its development。 In vitro toxicity assays have been conducted to assess potential adverse effects， including cytotoxicity and genotoxicity。 These studies are essential for identifying any liabilities early in the development process， thereby minimizing risks associated with further testing。 The results from these assays will guide decisions regarding whether to proceed with preclinical animal studies。

In conclusion，N-(< strong > 2 - m eth yl - 2 H - 1 , 2 , 3 , 4 - t e t ra z ol - 5 - yl strong >) - 4 - ( < strong > m eth y l am i no strong >) - 3 - n i tro b en zene - 1 - s ul fon am ide ( C A S N o . 15 12 44 43 - 31 - 0 ) is a promising compound with significant potential in pharmaceutical research。 Its unique structural features， combined with preliminary evidence of biological activity， make it an attractive candidate for further exploration。 As our understanding of its properties grows， so too will its potential applications in medicine。 Future studies will focus on optimizing its synthesis， evaluating its pharmacokinetic profile， and assessing its safety for potential therapeutic use。